Tert-butyl piperidine-2-carboxylate hydrochloride
Overview
Description
Tert-butyl piperidine-2-carboxylate hydrochloride is a chemical compound with the CAS Number: 145064-67-1 . It has a molecular weight of 221.73 . The compound is typically stored in a dark place, under an inert atmosphere, at room temperature .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Molecular Structure Analysis
The linear formula of this compound is C10H20ClNO2 . For more detailed structural information, it would be beneficial to refer to resources such as ChemSpider or similar databases that provide comprehensive molecular structure data.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties may be available in databases like Sigma-Aldrich or similar resources.Scientific Research Applications
Synthesis of Bioactive Compounds
Tert-butyl piperidine-2-carboxylate hydrochloride serves as a crucial intermediate in the synthesis of various biologically active compounds. For instance, it is used in the synthesis of 4-chloropiperidine hydrochloride, which itself is a key intermediate in several pharmacologically relevant molecules (Zhang Guan-you, 2010). Furthermore, it is instrumental in creating compounds like tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a significant intermediate in medicines such as crizotinib (D. Kong et al., 2016).
Role in Developing Anticancer Drugs
This compound has shown potential in the development of anticancer drugs. A study detailed the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate from piperidin-4-ylmethanol, leading to an important intermediate for several small molecule anticancer drugs (Binliang Zhang et al., 2018).
Crystal Structure Analysis
The compound has also been studied for its molecular structure through crystallography. X-ray studies reveal insights into the molecular packing and bonding characteristics of similar tert-butyl piperidine carboxylate compounds (C. Didierjean et al., 2004).
Involvement in Stereoselective Syntheses
This compound is used in stereoselective syntheses, creating specific isomers of biologically active molecules. For instance, the synthesis of enantiopure piperidine derivatives for potential use in medicinal chemistry leverages this compound (D. Passarella et al., 2005).
Safety and Hazards
properties
IUPAC Name |
tert-butyl piperidine-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.ClH/c1-10(2,3)13-9(12)8-6-4-5-7-11-8;/h8,11H,4-7H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKQZYZHFPZRRDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCCCN1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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